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Compound of Interest

Compound Name: 2-Cyanoacetamide

Cat. No.: B1669375 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like 2-Cyanoacetamide is paramount. This guide provides immediate safety

protocols, operational plans, and disposal procedures to foster a secure laboratory

environment.

Chemical Overview: 2-Cyanoacetamide is a white to yellow crystalline powder. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 2-Cyanoacetamide.
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PPE Category Specification Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles with

side-shields.

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, 0.11 mm

minimum layer thickness) and

appropriate protective clothing

to prevent skin exposure.

EU Directive 89/686/EEC and

the standard EN 374.[3][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation occurs. A full-face

respirator or a dust mask (type

N95 or P1) may be appropriate

depending on the risk

assessment.[3][4]

OSHA 29 CFR 1910.134 or

European Standard EN 149.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for minimizing risks.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area. Facilities should be equipped with an

eyewash station and a safety shower.

Minimize dust generation and accumulation.

Keep the container tightly closed when not in use.

2. Donning PPE:
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Before handling, put on all required PPE as specified in the table above. Inspect gloves for

any damage prior to use.[1][3]

3. Handling the Chemical:

Avoid contact with eyes, skin, and clothing.

Do not ingest or inhale the substance.

Wash hands thoroughly after handling.

4. In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate medical attention.

Skin: Remove contaminated clothing and shoes. Flush skin with plenty of water for at least

15 minutes. Get medical aid.

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.

5. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, strong reducing agents, strong acids, and strong bases.

Do not store in direct sunlight.

Disposal Plan
Proper disposal of 2-Cyanoacetamide and contaminated materials is critical to prevent

environmental contamination and ensure safety.
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Waste Type Disposal Procedure

Unused 2-Cyanoacetamide

Dispose of in a manner consistent with federal,

state, and local regulations. Contact a licensed

professional waste disposal service. The

material may be dissolved or mixed with a

combustible solvent and burned in a chemical

incinerator equipped with an afterburner and

scrubber.[4]

Contaminated PPE Dispose of as unused product.[4]

Spills

Clean up spills immediately, observing

precautions in the Protective Equipment section.

Sweep up or absorb the material and place it

into a suitable clean, dry, closed container for

disposal. Avoid generating dusty conditions and

provide ventilation.

Experimental Workflow for Handling 2-
Cyanoacetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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